![molecular formula C21H24N2O4 B268920 2-(2,4-dimethylphenoxy)-N-[3-(4-morpholinylcarbonyl)phenyl]acetamide](/img/structure/B268920.png)
2-(2,4-dimethylphenoxy)-N-[3-(4-morpholinylcarbonyl)phenyl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(2,4-dimethylphenoxy)-N-[3-(4-morpholinylcarbonyl)phenyl]acetamide, also known as DMAPT, is a small molecule inhibitor that has gained attention for its potential use in cancer treatment. DMAPT has been shown to have anti-tumor effects in various cancer cell lines and animal models, making it a promising candidate for further research.
Mechanism of Action
2-(2,4-dimethylphenoxy)-N-[3-(4-morpholinylcarbonyl)phenyl]acetamide exerts its anti-tumor effects through multiple mechanisms. It has been shown to inhibit the activity of NF-κB, a transcription factor that plays a key role in inflammation and cancer development. This compound also inhibits the activity of thioredoxin reductase, an enzyme that is overexpressed in many cancer cells and promotes their survival.
Biochemical and Physiological Effects:
This compound has been shown to have anti-inflammatory effects in addition to its anti-tumor effects. It has been shown to inhibit the production of pro-inflammatory cytokines and chemokines in various cell types. This compound has also been shown to have antioxidant effects, which may contribute to its anti-tumor effects.
Advantages and Limitations for Lab Experiments
One advantage of using 2-(2,4-dimethylphenoxy)-N-[3-(4-morpholinylcarbonyl)phenyl]acetamide in lab experiments is its ability to induce apoptosis in cancer cells, making it a useful tool for studying cell death pathways. However, this compound has been shown to have low solubility in aqueous solutions, which may limit its use in certain experiments. Additionally, this compound has been shown to have off-target effects on other enzymes, which may complicate data interpretation.
Future Directions
Further research is needed to fully understand the mechanisms of action of 2-(2,4-dimethylphenoxy)-N-[3-(4-morpholinylcarbonyl)phenyl]acetamide and its potential use in cancer treatment. One future direction is to investigate the use of this compound in combination with other anti-cancer agents to enhance its efficacy. Additionally, more research is needed to determine the optimal dosing and administration of this compound for maximum anti-tumor effects. Finally, the potential use of this compound in other diseases, such as inflammatory disorders, should be explored.
Synthesis Methods
2-(2,4-dimethylphenoxy)-N-[3-(4-morpholinylcarbonyl)phenyl]acetamide can be synthesized through a multi-step process involving the reaction of 2,4-dimethylphenol with various reagents to form the intermediate 2,4-dimethylphenyl ether. This intermediate is then reacted with N-(4-chlorophenyl)acetamide to form the final product, this compound.
Scientific Research Applications
2-(2,4-dimethylphenoxy)-N-[3-(4-morpholinylcarbonyl)phenyl]acetamide has been extensively studied for its potential use in cancer treatment. It has been shown to induce apoptosis (cell death) in various cancer cell lines, including leukemia, breast, prostate, and pancreatic cancer cells. This compound has also been shown to inhibit the growth and metastasis of tumors in animal models.
properties
Molecular Formula |
C21H24N2O4 |
---|---|
Molecular Weight |
368.4 g/mol |
IUPAC Name |
2-(2,4-dimethylphenoxy)-N-[3-(morpholine-4-carbonyl)phenyl]acetamide |
InChI |
InChI=1S/C21H24N2O4/c1-15-6-7-19(16(2)12-15)27-14-20(24)22-18-5-3-4-17(13-18)21(25)23-8-10-26-11-9-23/h3-7,12-13H,8-11,14H2,1-2H3,(H,22,24) |
InChI Key |
QLASHPIVZGTEEY-UHFFFAOYSA-N |
SMILES |
CC1=CC(=C(C=C1)OCC(=O)NC2=CC=CC(=C2)C(=O)N3CCOCC3)C |
Canonical SMILES |
CC1=CC(=C(C=C1)OCC(=O)NC2=CC=CC(=C2)C(=O)N3CCOCC3)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.